ethyl (Z)-3-(4-aminophenyl)-2-cyanoprop-2-enoate

• IUPAC Name: ethyl (Z)-3-(4-aminophenyl)-2-cyanoprop-2-enoate
• InChI: InChI=1S/C12H12N2O2/c1-2-16-12(15)10(8-13)7-9-3-5-11(14)6-4-9/h3-7H,2,14H2,1H3/b10-7-
• InChI Key: KYSGEFODWJBPDP-YFHOEESVSA-N
• Canonical SMILES: CCOC(=O)C(=CC1=CC=C(C=C1)N)C#N
• Isomeric SMILES: CCOC(=O)/C(=C\C1=CC=C(C=C1)N)/C#N
• Molecular Formula: C12H12N2O2
• Molecular Weight: 216.24 g/mol

Description

Ethyl (Z)-3-(4-aminophenyl)-2-cyanoprop-2-enoate, commonly known as ethyl cyanoacrylate, is a type of cyanoacrylate adhesive. It is widely used in the field of scientific research due to its unique properties, such as rapid polymerization, high strength bonding, and low toxicity.

Mechanism of Action

The mechanism of action of ethyl cyanoacrylate involves the rapid polymerization of the adhesive upon contact with moisture. The polymerization process generates heat, which can cause tissue damage if not properly controlled. The resulting polymer forms a strong bond with the surface it is applied to, providing a quick and effective seal.
Biochemical and Physiological Effects:
Ethyl cyanoacrylate has low toxicity and is generally considered safe for use in scientific research. However, exposure to high concentrations of the adhesive can cause irritation to the skin, eyes, and respiratory system. Prolonged exposure can also lead to sensitization and allergic reactions.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl cyanoacrylate in lab experiments is its rapid polymerization and strong bonding properties. This makes it an ideal adhesive for sealing microfluidic devices and bonding tissues together in surgical procedures. However, the rapid polymerization of the adhesive can also be a limitation, as it can cause tissue damage if not properly controlled. In addition, the adhesive is not suitable for use in experiments that require long-term stability, as it can degrade over time.

Future Directions

There are several future directions for the use of ethyl cyanoacrylate in scientific research. One potential application is in the field of drug delivery, where the adhesive could be used to deliver drugs directly to specific tissues or organs. Another potential application is in the field of tissue engineering, where the adhesive could be used to bond different types of tissues together to create functional organs. Additionally, further research could be done to improve the biocompatibility and long-term stability of the adhesive, making it suitable for a wider range of applications in scientific research.

Synthesis Methods

Ethyl cyanoacrylate can be synthesized by the reaction of ethyl cyanoacetate with formaldehyde and ammonium carbonate. The reaction takes place in the presence of a strong acid catalyst, such as sulfuric acid or hydrochloric acid. The resulting product is then purified by distillation to obtain pure ethyl cyanoacrylate.

Scientific Research Applications

Ethyl cyanoacrylate has a wide range of applications in scientific research. It is commonly used as a tissue adhesive in surgical procedures, as it can bond tissues together quickly and efficiently. It is also used in the field of microfluidics, where it is used to seal microfluidic devices and prevent leakage. Ethyl cyanoacrylate is also used in the production of nanocomposites, where it is used as a matrix material due to its high strength and durability.